Acetic acid, 2-oxo-2-[[(1R)-1-phenylethyl]amino]-, ethyl ester

• IUPAC Name: ethyl 2-oxo-2-[[(1R)-1-phenylethyl]amino]acetate
• InChI: InChI=1S/C12H15NO3/c1-3-16-12(15)11(14)13-9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3,(H,13,14)/t9-/m1/s1
• InChI Key: AZAFKJXSVRFGNK-SECBINFHSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC(C)C1=CC=CC=C1
• Isomeric SMILES: CCOC(=O)C(=O)N[C@H](C)C1=CC=CC=C1
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol

Description

“Acetic acid, 2-oxo-2-[[(1R)-1-phenylethyl]amino]-, ethyl ester” is a chemical compound with the CAS number 1398512-13-4. It has a molecular formula of C12H15NO3 and a molecular weight of 221.25.

Molecular Structure Analysis

The molecular structure of this compound consists of a 2-oxo-acetic acid moiety, an ethyl ester group, and a phenylethylamine group. This suggests that it may have both polar and nonpolar regions, which could affect its solubility and reactivity.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

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Antimicrobial Activity

. This makes it a potential candidate for the development of new antimicrobial agents.

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Synthesis of Coumarin Derivatives

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Synthesis of Pharmacophore Agents

. Pharmacophore is an ensemble of steric and electronic features that is necessary to ensure the optimal supramolecular interactions with a specific biological target and to trigger (or block) its biological response.

Synthesis of Antitumor Agents

. This makes the compound a potential candidate for the development of new antitumor agents.

Synthesis of Antiviral Agents

. This makes the compound a potential candidate for the development of new antiviral agents.

Synthesis of Other Biologically Active Compounds

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